Cas no 1628010-80-9 (2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide)

• Product Name: 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide
• CAS No: 1628010-80-9
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• CID: 4702575
• Update Time: 2025-07-17

2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide

• Inchi： 1S/C16H24BNO3/c1-14(2,13(18)19)11-8-7-9-12(10-11)17-20-15(3,4)16(5,6)21-17/h7-10H,1-6H3,(H2,18,19)
• InChI Key： SGCNEEWVAZOBSP-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC(=C2)C(C(N)=O)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Topological Polar Surface Area: 61.6

Additional information on 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide

2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide (CAS No. 1628010-80-9): A Comprehensive Overview

2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide (CAS No. 1628010-80-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, often referred to by its systematic name, is a boronic ester derivative with a unique structural configuration that makes it an attractive candidate for various applications in drug discovery and chemical research.

The boronic ester functionality in 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide is particularly noteworthy due to its reactivity and stability under a wide range of conditions. This feature has made it a valuable building block in the synthesis of complex organic molecules, including those with potential therapeutic applications. The tetramethyl-1,3,2-dioxaborolan-2-yl group provides enhanced solubility and stability, which are crucial for its use in both laboratory-scale and industrial processes.

Recent studies have highlighted the potential of boronic esters in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds containing boronic ester moieties exhibit potent anti-inflammatory and anti-cancer activities. The unique electronic and steric properties of these compounds allow them to interact with specific biological targets, making them promising candidates for the treatment of various diseases.

In the context of drug discovery, 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide has shown promise as a scaffold for the design of novel therapeutics. Its ability to undergo Suzuki-Miyaura coupling reactions makes it an ideal starting material for the synthesis of bioactive molecules. This reaction is widely used in the pharmaceutical industry to form carbon-carbon bonds, which are essential for the construction of complex drug molecules.

Moreover, the Suzuki-Miyaura coupling reaction involving 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide has been optimized to achieve high yields and selectivity. This optimization has been crucial in reducing the cost and environmental impact of drug synthesis processes. Researchers have also explored the use of catalysts and ligands to further enhance the efficiency of these reactions, making them more suitable for large-scale production.

The pharmaceutical applications of 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide extend beyond its use as a synthetic intermediate. Studies have shown that compounds derived from this scaffold exhibit significant biological activity against various targets. For example, a recent study published in the European Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibitory effects on cancer cell proliferation and migration.

In addition to its therapeutic potential, 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide has also been investigated for its use in diagnostic imaging. The boronic ester functionality can be modified to incorporate radiolabels or fluorescent tags, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These applications have significant implications for early disease detection and monitoring treatment efficacy.

The synthetic versatility of 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide is another key factor contributing to its importance in chemical research. Its ability to undergo a wide range of chemical transformations allows chemists to tailor its properties for specific applications. For instance, modifications to the phenyl ring or the amide group can significantly alter the compound's biological activity and pharmacokinetic properties.

Despite its numerous advantages, there are challenges associated with the use of 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide in drug development. One such challenge is ensuring its stability under physiological conditions. Researchers are actively working on developing strategies to enhance the stability and bioavailability of compounds derived from this scaffold. Techniques such as prodrug design and nanoparticle encapsulation are being explored to overcome these limitations.

In conclusion, 2-Methyl-2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanamide (CAS No. 1628010-80-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in therapeutic and diagnostic contexts.